Cas no 21139-44-6 (2-(chloromethyl)-2-methyl-1,3-Propanediol)

• Product Name: 2-(chloromethyl)-2-methyl-1,3-Propanediol
• CAS No: 21139-44-6
• MF: C₅H₁₁ClO₂
• MW: 138.592641115189
• CID: 6781971
• PubChem ID: 13214247
• Update Time: 2024-04-24

2-(chloromethyl)-2-methyl-1,3-Propanediol Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-2-methylpropane-1,3-diol
• SCHEMBL6739317
• 21139-44-6
• AKOS006387753
• 2-(chloromethyl)-2-methyl-1,3-Propanediol

• Inchi： 1S/C5H11ClO2/c1-5(2-6,3-7)4-8/h7-8H,2-4H2,1H3
• InChI Key： OZOIZHOXUSCSTC-UHFFFAOYSA-N
• SMILES： ClCC(C)(CO)CO

Computed Properties

• Exact Mass: 138.0447573g/mol
• Monoisotopic Mass: 138.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 61.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5Ų